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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B104418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data
for 1-dodecene (Ci2Hz4). The information compiled herein is crucial for professionals engaged
in chemical research, materials science, and pharmaceutical development, where a precise
understanding of a substance's energetic properties is paramount for process design, safety
analysis, and reaction modeling. This document presents key thermochemical parameters in
organized tables, details the experimental methodologies used for their determination, and
provides a visualization of a relevant industrial production process.

Core Thermochemical Data of 1-Dodecene

The following tables summarize the critical thermochemical properties of 1-dodecene,
compiled from various reputable sources. These values are essential for calculations involving
reaction energies, phase equilibria, and thermal stability.

Table 1: Enthalpy, Entropy, and Heat Capacity
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Property Value Units Conditions
Standard Enthalpy of
o -229.9 kJ/mol 298.15 K, 1 bar
Formation (liquid)
Standard Enthalpy of
) -169.1 kJ/mol 298.15 K, 1 bar
Formation (gas)
Standard Molar
o 461.9 J/mol-K 298.15 K, 1 bar
Entropy (liquid)
Molar Heat Capacity
o 360.66 J/mol-K 298.15K
(liquid)
Molar Heat Capacity
. 389.04 J/mol-K 298.15K
(ideal gas)
Table 2: Phase Transition Data
Property Value Units Temperature (K)
Normal Boiling Point 486.2 £ 0.6 K -
Melting Point 238+1 K -
Triple Point 237.93 K -
Enthalpy of
o 60.78 kJ/mol 298.15K
Vaporization
Enthalpy of Fusion 19.87 kJ/mol 2379K
Entropy of at Normal Boiling
o 125.0 J/mol-K ]
Vaporization Point
Entropy of Fusion 83.54 J/mol-K 237.9K
Table 3: Critical Properties
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Property Value Units
Critical Temperature (Tc) 658 + 2 K
Critical Pressure (Pc) 19.3+20 bar

Experimental Protocols for Thermochemical Data
Determination

The accurate determination of the thermochemical data presented above relies on precise and
well-established experimental techniques. The following sections detail the general
methodologies for two such critical procedures.

Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is a standard method for determining the heat of combustion of a substance,
from which the standard enthalpy of formation can be calculated.

Methodology:

o Sample Preparation: A precisely weighed sample of 1-dodecene (typically around 1 gram) is
placed in a sample cup within a high-pressure vessel known as a "bomb." A fuse wire is
positioned to be in contact with the sample.

e Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atm. This ensures complete combustion.

o Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated
container (the calorimeter). The initial temperature of the water is recorded with high
precision.

« Ignition: The sample is ignited by passing an electric current through the fuse wire. The
combustion of the sample releases heat, which is transferred to the surrounding water and
the bomb itself, causing a rise in temperature.

o Temperature Measurement: The temperature of the water is monitored and recorded at
regular intervals until it reaches a maximum and then begins to cool.
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o Data Analysis: The heat capacity of the calorimeter system is determined by combusting a
standard substance with a known heat of combustion (e.g., benzoic acid). The heat of
combustion of the 1-dodecene sample is then calculated from the observed temperature
change, the heat capacity of the calorimeter, and corrections for the heat released by the
ignition wire and any side reactions (such as the formation of nitric acid from residual
nitrogen). The standard enthalpy of formation is then derived using Hess's Law.

Differential Scanning Calorimetry (DSC) for Phase
Transitions

Differential Scanning Calorimetry is a versatile thermal analysis technique used to measure
heat flow associated with phase transitions, such as melting and boiling, and to determine heat
capacity.

Methodology:

o Sample Preparation: A small, accurately weighed sample of 1-dodecene (typically 5-15 mg)
is hermetically sealed in a small pan, usually made of aluminum. An empty, sealed pan is
used as a reference.

 Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed to heat or cool the sample and reference at a constant rate over a
specified temperature range. A constant flow of an inert gas, such as nitrogen, is maintained
to prevent oxidation.

» Heating/Cooling Cycle: The temperature of the DSC cell is ramped up or down. The
instrument measures the difference in heat flow required to maintain the sample and
reference pans at the same temperature.

o Data Acquisition: As the sample undergoes a phase transition (e.g., melting), it will absorb or
release heat. This results in a difference in heat flow between the sample and the reference,
which is recorded as a peak in the DSC thermogram. The temperature at the onset of the
peak corresponds to the transition temperature (e.g., melting point). The area under the peak
is directly proportional to the enthalpy of the transition (e.g., enthalpy of fusion).
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e Heat Capacity Measurement: By comparing the heat flow to the sample with the heat flow to
a known standard (such as sapphire) under the same conditions, the heat capacity of the
sample can be determined as a function of temperature.

Industrial Production of 1-Dodecene: The Shell
Higher Olefin Process (SHOP)

1-Dodecene is commercially produced through the oligomerization of ethylene. The Shell
Higher Olefin Process (SHOP) is a prominent industrial method for this synthesis.[1] The
following diagram illustrates the major steps in this process.
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Shell Higher Olefin Process (SHOP) Workflow.

This guide provides a foundational understanding of the thermochemical properties of 1-
dodecene, the experimental basis for these values, and an overview of its industrial synthesis.
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This information is intended to support further research and development activities where 1-
dodecene is a compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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